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Compound of Interest

Compound Name: SAH-EZH2

Cat. No.: B2528955 Get Quote

For researchers, scientists, and drug development professionals handling SAH-EZH2, a novel

EZH2 inhibitor, ensuring safe operational use and proper disposal is paramount. As a specific

Safety Data Sheet (SDS) with detailed disposal instructions for SAH-EZH2 may not always be

readily available, it is crucial to treat this compound as a potentially hazardous chemical of

unknown toxicity.[1] Adherence to general laboratory safety protocols and institutional

guidelines is therefore essential. The primary point of contact for specific guidance should

always be your institution's Environmental Health and Safety (EHS) department.[1]

Handling and Storage of SAH-EZH2
Proper handling and storage are the first steps in minimizing risk and ensuring that waste is

managed correctly from the point of generation.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including but not limited

to:

Safety goggles

A lab coat

Chemically resistant gloves[1][2]

Ventilation: Handle SAH-EZH2 in a well-ventilated area. To minimize inhalation exposure, it is

preferable to work within a chemical fume hood.[1][2]
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Storage of Pure Compound and Stock Solutions: Store the pure SAH-EZH2 compound in a

cool, dry, and well-ventilated place, away from incompatible materials.[1] The container must

be clearly labeled with the full chemical name and any known hazard information.[1] Using

secondary containment can prevent spills.[1]

For reconstituted stock solutions, it is recommended to aliquot and store them at -20°C for up

to 3 months or -80°C for up to 6 months to maintain stability.[3][4]

Parameter Recommendation

Personal Protective Equipment
Safety goggles, lab coat, chemically resistant

gloves.[1][2]

Handling Area
Well-ventilated area, preferably a chemical fume

hood.[1][2]

Compound Storage

Cool, dry, well-ventilated area in a clearly

labeled container with secondary containment.

[1]

Stock Solution Storage

Aliquot and store at -20°C (stable for up to 3

months) or -80°C (stable for up to 6 months).[3]

[4]

SAH-EZH2 Disposal Procedures
The disposal of SAH-EZH2 and any materials contaminated with it must be managed as

hazardous chemical waste.[1][2] Never dispose of this compound or its solutions in the regular

trash or down the sanitary sewer.[2]

Step 1: Waste Segregation

Proper segregation of waste is critical to prevent dangerous reactions and ensure compliant

disposal.[2]

Liquid Waste: Collect all solutions containing SAH-EZH2, including unused stock solutions,

working solutions, and the first rinse of "empty" containers, in a designated, leak-proof
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hazardous waste container.[1] Ensure the container material is compatible with the solvents

used (e.g., glass or high-density polyethylene for organic solvents).[1]

Solid Waste: Collect all materials contaminated with SAH-EZH2, such as pipette tips, gloves,

tubes, and contaminated lab paper, in a separate, clearly labeled hazardous waste container

for solids.[1]

Step 2: Waste Container Labeling

Properly labeling all waste containers is a critical safety and regulatory requirement.[5]

Affix a "Hazardous Waste" label to the container as soon as the first waste is added.[2][5]

The label must include the full chemical name: "SAH-EZH2".[2]

Include the names of any solvents or other chemicals mixed in the container.

Record the date of waste generation (the date the first waste was added).[2]

Include the Principal Investigator's name and lab location/contact information.[1][2]

Step 3: On-Site Accumulation

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[1][6]

The SAA should be at or near the point of waste generation.[1][6]

Keep waste containers tightly closed except when adding waste.[1]

The SAA must have secondary containment to capture any potential leaks.[1]

Be aware of accumulation limits (e.g., a maximum of 55 gallons of hazardous waste) as

stipulated by regulations and institutional policies.[5][6]

Step 4: Arranging for Disposal

Follow your institution's specific procedures for requesting a chemical waste pickup from the

EHS department.[1]
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Provide the EHS department with all available information about the compound.[1]

Below is a logical workflow for the proper disposal of SAH-EZH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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